Cas no 784137-12-8 (6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine)

• Product Name: 6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine
• CAS No: 784137-12-8
• MF: C₅H₁₁N₃
• MW: 113.160940408707
• CID: 5746483
• PubChem ID: 18408976
• Update Time: 2025-10-31

6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• DTXSID701259041
• EN300-1117848
• 6-methyl-1,4,5,6-tetrahydropyrimidin-2-amine
• 3,4,5,6-tetrahydro-4-methyl-2-Pyrimidinamine
• 4-methyl-1,4,5,6-tetrahydropyrimidin-2-amine
• SCHEMBL7094379
• SCHEMBL9034009
• AKOS006365190
• 784137-12-8
• 2-Pyrimidinamine, 3,4,5,6-tetrahydro-4-methyl-
• 6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine

• Inchi： 1S/C5H11N3/c1-4-2-3-7-5(6)8-4/h4H,2-3H2,1H3,(H3,6,7,8)
• InChI Key： FXCZIQLITKAYEO-UHFFFAOYSA-N
• SMILES： N1C(N)=NCCC1C

Computed Properties

• Exact Mass: 113.095297364g/mol
• Monoisotopic Mass: 113.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 200.5±23.0 °C(Predicted)
• pka: 14.03±0.40(Predicted)

Additional information on 6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine

Introduction to 6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine (CAS No. 784137-12-8) and Its Emerging Applications in Chemical Biology

6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine, identified by the chemical identifier CAS No. 784137-12-8, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the tetrahydropyrimidine class, a structural motif widely recognized for its pharmacological relevance due to its ability to interact with biological targets such as enzymes and receptors. The presence of a methyl group at the 6-position and an amine functionality at the 2-position introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and molecular design.

The structure of 6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine features a six-membered ring system containing nitrogen atoms, which is typical for pyrimidine derivatives. The amine group at the 2-position provides a nucleophilic center that can participate in various chemical reactions, including condensation reactions with carbonyl compounds to form amides or imines. Additionally, the methyl group at the 6-position influences the overall shape and reactivity of the molecule, potentially affecting its binding affinity to biological targets. These structural features make it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, 6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine has been explored in several cutting-edge research areas within chemical biology. One of the most promising applications is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. The tetrahydropyrimidine scaffold has been shown to mimic ATP binding pockets in kinases, allowing for the design of potent inhibitors. For instance, studies have demonstrated that derivatives of 6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine can selectively inhibit specific kinases by occupying their active sites and disrupting normal cellular processes.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or proteins can effectively limit their spread. The amine group in 6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine can be functionalized to interact with viral proteases or polymerases. Recent research has highlighted its potential as a lead compound in designing inhibitors for RNA-dependent RNA polymerases (RdRp), which are essential for viral replication cycles. By targeting these enzymes with high specificity, compounds derived from 6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine could offer novel therapeutic strategies against RNA viruses.

The synthesis of 6-Methyl-1,4,5,6-tetrahydropyrimidin-2-amine has also been optimized for scalability and efficiency. Traditional synthetic routes often involve multi-step processes that require expensive reagents or harsh conditions. However， recent advancements have enabled more streamlined synthetic methodologies that improve yield and reduce waste. For example， catalytic hydrogenation techniques have been employed to construct the tetrahydropyrimidine ring system under mild conditions。 Additionally， transition metal-catalyzed cross-coupling reactions have been utilized to introduce functional groups at specific positions on the ring， enhancing the versatility of this scaffold for drug development。

From a computational chemistry perspective， 6-Methyl-1，4，5，6-tetrahydropyrimidin-2-am ine has been extensively studied using molecular modeling techniques to understand its interactions with biological targets。 These studies have provided valuable insights into how modifications at different positions on the molecule can influence binding affinity and selectivity。 For instance， computational analysis has revealed that introducing electron-withdrawing groups near the amine functionality can enhance interactions with positively charged residues in protein binding pockets。 Such findings are crucial for guiding experimental efforts aimed at optimizing drug-like properties。

The pharmaceutical industry has also recognized the potential of CAS No. 784137 -12 -8 as a building block for next-generation therapeutics。 Several companies have initiated programs to explore derivatives of this compound as candidates for treating neurological disorders、 metabolic diseases、 and infectious diseases。 The ability to modify various positions on the tetrahydropyrimidine ring allows for fine-tuning of physicochemical properties such as solubility、 permeability、 and metabolic stability， which are critical factors in drug development。

In conclusion， 6-Methyl -1 ，4 ，5 ， 6 -tetrahydrop y rimidin -2 -a mine ( CAS No . 784137 -12 -8) represents a promising scaffold with diverse applications in chemical biology and pharmaceutical research 。 Its unique structural features ， coupled with recent advances in synthetic methodologies and computational studies ， position it as a valuable tool for developing novel therapeutic agents 。 As research continues to uncover new biological functions and disease mechanisms ， compounds derived from this scaffold are likely to play an increasingly important role in addressing unmet medical needs。